Cas no 2034570-67-5 (methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate)

Methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate is a heterocyclic compound featuring a pyrimidine core linked to a thiophene-substituted 1,2,4-oxadiazole moiety and a methyl benzoate group. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active agents. The presence of the 1,2,4-oxadiazole ring enhances metabolic stability, while the thiophene and pyrimidine components contribute to binding affinity in target interactions. The methyl ester group offers synthetic versatility for further derivatization. Its well-defined molecular architecture makes it a valuable intermediate for drug discovery and biochemical research.

methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate structure

2034570-67-5 structure

Product Name:methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate

CAS No:2034570-67-5

MF:C₁₈H₁₃N₅O₃S

MW:379.392521619797

CID:5413048

PubChem ID:91624213

Update Time:2025-10-29

methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate Chemical and Physical Properties

Names and Identifiers

- AKOS025314211
- 2034570-67-5
- F6240-7531
- methyl 3-((5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)amino)benzoate
- methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate
- methyl 3-[[5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl]amino]benzoate
- Methyl 3-[[5-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinyl]amino]benzoate
- Inchi： 1S/C18H13N5O3S/c1-25-18(24)11-4-2-5-12(8-11)21-15-13(9-19-10-20-15)17-22-16(23-26-17)14-6-3-7-27-14/h2-10H,1H3,(H,19,20,21)
- InChI Key： PVHZYIPSWZFFSX-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=CC(NC2C(C3ON=C(C4SC=CC=4)N=3)=CN=CN=2)=C1

Computed Properties

Exact Mass: 379.07391047g/mol
Monoisotopic Mass: 379.07391047g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 27
Rotatable Bond Count: 6
Complexity: 513
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 131Å²

Experimental Properties

Density: 1.409±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 593.2±60.0 °C(Predicted)
pka: 2.07±0.10(Predicted)

methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate Pricemore >>

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Life Chemicals	F6240-7531-2μmol	methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate	2034570-67-5	2μmol	$57.0	2023-09-09
Life Chemicals	F6240-7531-5μmol	methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate	2034570-67-5	5μmol	$63.0	2023-09-09
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Life Chemicals	F6240-7531-1mg	methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate	2034570-67-5	1mg	$54.0	2023-09-09
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